molecular formula C12H22OSi2 B8750453 Trimethyl{4-[(trimethylsilyl)oxy]phenyl}silane CAS No. 18036-81-2

Trimethyl{4-[(trimethylsilyl)oxy]phenyl}silane

Cat. No. B8750453
CAS RN: 18036-81-2
M. Wt: 238.47 g/mol
InChI Key: DJGHSVVFQCJHIP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Trimethyl{4-[(trimethylsilyl)oxy]phenyl}silane is a useful research compound. Its molecular formula is C12H22OSi2 and its molecular weight is 238.47 g/mol. The purity is usually 95%.
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properties

CAS RN

18036-81-2

Product Name

Trimethyl{4-[(trimethylsilyl)oxy]phenyl}silane

Molecular Formula

C12H22OSi2

Molecular Weight

238.47 g/mol

IUPAC Name

trimethyl-(4-trimethylsilyloxyphenyl)silane

InChI

InChI=1S/C12H22OSi2/c1-14(2,3)12-9-7-11(8-10-12)13-15(4,5)6/h7-10H,1-6H3

InChI Key

DJGHSVVFQCJHIP-UHFFFAOYSA-N

Canonical SMILES

C[Si](C)(C)C1=CC=C(C=C1)O[Si](C)(C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

5.35 g (0.22 mole) magnesium was added to 10 ml tetrahydrofuran and 0.35 ml CH3I under N2 and heated to initiate the Grignard reaction. A solution of 49.0 g (0.2 mole) p-bromophenyoxytrimethylsilane and 63 ml tetrahydrofuran was added over a 11/2 hour period. The reaction mixture was refluxed one additional hour and then cooled to room temperature. 22.8 g (0.21 mole) chlorotrimethylsilane was added to the reaction mixture. Once again the mixture was refluxed 1 hour and then cooled. 100 ml distilled water was slowly added, stirred, and separated. The organic phase was washed with two 50 ml portions of water and finally 50 ml of brine. The organic solution was dried over magnesium sulfate, filtered, and the solvent removed on a rotary evaporator under reduced pressure. Vacuum distillation gave 28.7 g of p-trimethylsilylphenoxytrimethylsilane, bp 132 degrees Celsius at 27 mm Hg.
Quantity
5.35 g
Type
reactant
Reaction Step One
Name
Quantity
0.35 mL
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One
Quantity
49 g
Type
reactant
Reaction Step Two
Quantity
63 mL
Type
solvent
Reaction Step Two
Quantity
22.8 g
Type
reactant
Reaction Step Three

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